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Compound of Interest

Compound Name: TC-C 14G

Cat. No.: B1662361

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with TC-C 14G. It includes detailed
operational and disposal plans to ensure the safe handling of this compound in a laboratory
setting.

Chemical Identification:

Name: TC-C 14G
CAS Number: 656804-72-7
Molecular Formula: C24H17Cl2F2NOa

Description: TC-C 14G is a Cannabinoid-1 Receptor (CB1R) inverse agonist.[1]

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling TC-C 14G to minimize
exposure and ensure personal safety. The following table summarizes the required PPE.
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Protection Type

Required Equipment

Specifications and Remarks

Eye/Face Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the
laboratory. A face shield may
be required for procedures

with a high risk of splashing.

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for any tears or punctures
before use. Change gloves
frequently and immediately if

contaminated.

Body Protection

Laboratory coat

A standard laboratory coat is
required. For procedures with
a higher risk of splashes, a

chemically resistant apron or

suit should be considered.

Respiratory Protection

Not typically required

Use in a well-ventilated area. If
dust or aerosols are
generated, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors
and particulates should be

used.

Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining the integrity of

TC-C 14G and ensuring a safe laboratory environment.
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Procedure Guideline

- Avoid contact with skin and eyes. - Avoid
inhalation of dust or aerosols. - Use only in a

Handling well-ventilated area, preferably in a chemical
fume hood. - Wash hands thoroughly after
handling.

- Store in a tightly sealed container. - Keep in a

cool, dry, and dark place. - Store away from
Storage ) ) ) o

incompatible materials such as strong oxidizing

agents.

Accidental Exposure and First Aid

Immediate and appropriate first aid measures are critical in the event of accidental exposure to
TC-C 14G.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting upper and lower

eyelids. Seek medical attention.

Remove contaminated clothing. Wash skin with
Skin Contact soap and water for at least 15 minutes. Seek

medical attention if irritation develops.

_ Move the person to fresh air. If not breathing,
Inhalation ) o o ) )
give artificial respiration. Seek medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) . ) i
water. Seek immediate medical attention.

Disposal Plan

TC-C 14G is a chlorinated organic compound and must be disposed of as hazardous waste.

Follow these steps for proper disposal:
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o Waste Collection:

o Collect waste TC-C 14G and any contaminated materials (e.g., gloves, pipette tips, paper
towels) in a dedicated, clearly labeled, and sealed hazardous waste container.

o The container should be made of a material compatible with chlorinated organic
compounds.

e Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name "TC-C 14G.,"
and the associated hazards (e.g., "lrritant,” "Toxic").

o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area, away from incompatible materials.

e Disposal:

o Arrange for pick-up and disposal by a certified hazardous waste disposal company. Do not
dispose of TC-C 14G down the drain or in regular trash.

Experimental Workflows

The following diagrams illustrate the standard workflow for handling TC-C 14G and the
signaling pathway of a CB1 receptor inverse agonist.
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Click to download full resolution via product page

Caption: Standard operational workflow for handling TC-C 14G.
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Caption: Simplified signaling pathway for a CB1 receptor inverse agonist like TC-C 14G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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